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Compound Name:
2-bromo-N-(2,4-

difluorophenyl)acetamide

Cat. No.: B1274874 Get Quote

A Technical Guide to 2-bromo-N-(2,4-
difluorophenyl)acetamide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-bromo-N-(2,4-
difluorophenyl)acetamide, a halogenated aromatic amide. Due to the limited availability of

published data on this specific compound, this document focuses on its fundamental chemical

properties, a proposed synthesis protocol based on established chemical reactions, and a

general workflow for its preparation. This guide is intended to serve as a foundational resource

for researchers interested in the synthesis and potential applications of this and related

molecules.

Chemical Identity and Properties
2-bromo-N-(2,4-difluorophenyl)acetamide is an organic compound characterized by an

acetamide group where the nitrogen is attached to a 2,4-difluorophenyl ring, and a bromine

atom is substituted on the acetyl methyl group.
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IUPAC Name: 2-bromo-N-(2,4-difluorophenyl)acetamide

CAS Number: 149053-57-6[1]

Molecular Formula: C₈H₆BrF₂NO[1]

2D Structure:

Physicochemical Data
Specific experimental data for the physicochemical properties of 2-bromo-N-(2,4-
difluorophenyl)acetamide are not extensively reported in peer-reviewed literature. The

following table summarizes the available information.

Property Value Source

Molecular Weight 250.05 g/mol [1]

Melting Point Not available -

Boiling Point Not available -

Solubility Not available -

Proposed Synthesis Protocol
While a specific, detailed experimental protocol for the synthesis of 2-bromo-N-(2,4-
difluorophenyl)acetamide is not readily available, a standard and reliable method for the

preparation of N-aryl-2-bromoacetamides involves the acylation of the corresponding aniline

with a bromoacetyl halide. The following is a proposed protocol based on this general

procedure.

Reaction Scheme
Materials and Reagents

2,4-Difluoroaniline

Bromoacetyl bromide
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Anhydrous dichloromethane (DCM)

Triethylamine (Et₃N) or Pyridine

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Rotary evaporator

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, etc.)

Magnetic stirrer and stir bar

Ice bath

Experimental Procedure
Reaction Setup: In a flame-dried 250 mL three-necked round-bottom flask equipped with a

magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve 2,4-difluoroaniline (1.0

equivalent) in anhydrous dichloromethane (DCM).

Cooling: Cool the solution to 0 °C using an ice bath.

Base Addition: Add triethylamine (1.1 equivalents) to the stirred solution.

Acylation: Dissolve bromoacetyl bromide (1.05 equivalents) in a small amount of anhydrous

DCM and add it to the dropping funnel. Add the bromoacetyl bromide solution dropwise to

the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

Reaction Progression: After the addition is complete, allow the reaction mixture to slowly

warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress

by thin-layer chromatography (TLC).

Workup:

Quench the reaction by slowly adding distilled water.
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Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1

M HCl, saturated aqueous NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to yield the crude product.

Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/water or ethyl acetate/hexane) or by column chromatography on silica gel.

Biological Activity and Signaling Pathways
As of the date of this document, there is no specific information available in the scientific

literature regarding the biological activity or associated signaling pathways for 2-bromo-N-(2,4-
difluorophenyl)acetamide. While some acetamide derivatives have been investigated for

various biological activities, including antioxidant and anti-inflammatory properties, it is not

appropriate to extrapolate these findings to the title compound without specific experimental

evidence.

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 2-bromo-N-(2,4-
difluorophenyl)acetamide.
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Caption: General synthesis workflow for 2-bromo-N-(2,4-difluorophenyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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